Calcium saccharin
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Calcium saccharin (CAS 6485-34-3) solves the challenge of providing intense sweetness without sodium ions in dietetic products, pharmaceuticals, and oral care.
- Sodium-free, enabling 'low sodium' label claims and compliance with sodium-restricted diets.
- High thermal stability ensures sweetness retention in baked goods, jams, and heat-processed formulations.
- Superior solubility over saccharin acid, simplifying dissolution and homogeneous blending.
- Reliable supply with consistent purity for sensitive applications.
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Calcium saccharin (CAS: 6485-34-3) is a non-nutritive, high-intensity artificial sweetener from the benzisothiazolinone class, approximately 300-500 times sweeter than sucrose.[1][2] It is the calcium salt of saccharin, presenting as a white, crystalline, heat-stable powder.[3][4] While chemically similar to the more common sodium saccharin, its primary procurement driver is its use in applications requiring high sweetness intensity without the contribution of sodium ions, making it a critical component in specialized dietary, pharmaceutical, and oral care products.[1][2][5]
Procurement Fit
Formulation context
Sodium-free sweetener for restricted-diet formulations
Cation identity affects sodium load
Industrial use
Nickel electroplating brightener and grain refiner
Cation compatibility with bath chemistry
Analytical standard
USP reference standard for HPLC assay workflows
Compendial-grade identity
Feed additive
Palatability enhancement for weaning piglet feed
Regulated additive under E954(ii)
References
- [1] Saccharin, an artificial sweetener.
- [2] Saccharin. Wikipedia.
- [3] Saccharin and its salts. In: Some Chemicals that Cause Tumours of the Kidney or Urinary Bladder in Rodents and Some Other Substances. IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, No. 73. Lyon, France: IARC; 2000.
- [5] The Chemistry of Sweetness: Understanding Calcium Saccharin (CAS 6485-34-3).
- [6] E954 SACCHARIN AND ITS NA, K AND CA SALTS. Ataman Chemical.
- [7] E954(iii) – Calcium saccharin. proE.info.
Direct substitution of Calcium Saccharin with more common alternatives like Sodium Saccharin or the insoluble acid form is frequently unviable. For pharmaceutical or food products targeting individuals on sodium-restricted diets, the use of Sodium Saccharin is contraindicated.[1][5] Furthermore, the significant differences in water solubility between Calcium Saccharin, Sodium Saccharin, and the nearly insoluble saccharin acid form directly impact processing, dissolution rates, and formulation homogeneity.[6] Swapping these compounds without reformulation can lead to manufacturing failures, inconsistent product performance, and failure to meet critical dietary product specifications.
Substitution Risk
Solubility
Sodium saccharin exhibits markedly higher w/v solubility; calcium saccharin dissolution kinetics may require different solvent system design.
Toxicological endpoint
Monovalent salts were associated with reported bladder hyperplasia in rat models; calcium saccharin showed no such endpoint in the same study context.
Cytotoxicity profile
At high concentrations, sodium and potassium salts affected both cell viability and attachment in AY-27 cells; calcium saccharin affected only viability in the same assay context.
Sodium-Free Formulation Enablement
The primary differentiator for Calcium Saccharin is its complete lack of sodium, making it the required choice for products developed for individuals on sodium-restricted diets.[1][5] Unlike Sodium Saccharin, which contributes sodium ions to the final product, Calcium Saccharin provides sweetness without impacting the formulation's sodium load. This is not an incremental improvement but a fundamental compositional difference that dictates its use in targeted health, wellness, and pharmaceutical applications.
| Evidence Dimension | Sodium Content |
| Target Compound Data | Sodium-free |
| Comparator Or Baseline | Sodium Saccharin (CAS 128-44-9): Contains sodium |
| Quantified Difference | Qualitative but absolute: Presence vs. Absence of Sodium |
| Conditions | Chemical composition of the material. |
For products marketed as 'low-sodium' or intended for consumers with hypertension or other sodium-sensitive conditions, using Calcium Saccharin is a non-negotiable formulation requirement.
Calcium saccharin: 0 mg sodium per equivalent sweetness unit
100% sodium elimination vs. sodium saccharin (~112 mg Na/g)
Supports sodium-restricted formulation fit
Based on molecular composition; practical formulation context applies
High Water Solubility for Efficient Processing
Calcium Saccharin exhibits high solubility in water, measured at 370 g/L at 20°C.[7] This is a critical processing advantage over the acid form of saccharin, which is only slightly soluble at 2 g/L under the same conditions.[7] While Sodium Saccharin is more soluble (1000 g/L), the solubility of Calcium Saccharin is more than sufficient for creating concentrated stock solutions used in large-scale manufacturing of beverages, liquid medicines, and other aqueous systems where the insolubility of the acid form would present significant processing challenges.
| Evidence Dimension | Solubility in Water at 20°C |
| Target Compound Data | 370 g/L |
| Comparator Or Baseline | Saccharin (Acid Form): 2 g/L; Sodium Saccharin: 1000 g/L |
| Quantified Difference | 185x more soluble than Saccharin (Acid Form) |
| Conditions | Measurement in water at 20°C. |
High solubility simplifies manufacturing by eliminating the need for pH adjustment or co-solvents that would be required to dissolve the acid form, reducing processing time and material costs.
Calcium saccharin: no simple bladder hyperplasia observed in male rats
Qualitative binary outcome vs. sodium/potassium salts (hyperplasia present)
Reported toxicological endpoint context
Dietary administration at ~200 μmol/g diet; rat model context
Thermal Stability in High-Heat Processes
The salts of saccharin, including Calcium Saccharin, exhibit high thermal stability, decomposing at temperatures above 300°C.[1][7] This is a significant advantage over many other nutritive and non-nutritive sweeteners that can degrade or caramelize during high-temperature processes such as baking, pasteurization, or extrusion. Saccharin solutions have been shown to be essentially unchanged after being heated to 150°C for one hour across a pH range of 3.3 to 8.0, demonstrating robustness for typical food and pharmaceutical manufacturing workflows.[7]
| Evidence Dimension | Decomposition Temperature |
| Target Compound Data | >300°C |
| Comparator Or Baseline | Saccharin (Acid Form): Decomposes at 228°C |
| Quantified Difference | Decomposition point is over 70°C higher than the acid form. |
| Conditions | Thermal decomposition analysis. |
This ensures sweetness intensity and product integrity are maintained in products that undergo heat treatment, preventing off-flavor generation and ensuring shelf-life stability.
Calcium saccharin: decreased cell viability only (≥50 mM)
Differential endpoint: viability only vs. viability + attachment impairment
Reported attenuated cytotoxic profile in AY-27 bladder epithelial cells
24-h incubation; sodium ion-specific mechanism context
Calcium saccharin: 37% w/v at 20 °C
63 percentage-point lower w/v solubility vs. sodium saccharin (100% w/v)
Informs dissolution protocol design for aqueous systems
Source is user-generated educational content; independent verification recommended
98.0–101.0% (USP) or 98.0–102.0% (USP 2020) on anhydrous basis
Pharmacopoeial-grade purity range with defined upper limit
Provides verifiable quality benchmark for procurement decisions
USP/NF monograph; HPLC with UV detection at 230 nm
Sodium-Restricted Foods and Beverages
As a direct, sodium-free alternative to sodium saccharin, this compound is the appropriate choice for developing dietetic or health-focused products, such as beverages, tabletop sweeteners, and processed foods, where a 'low sodium' or 'sodium-free' label claim is a key commercial objective.[1][7]
Sodium-Controlled Pharmaceutical Palatability
In the formulation of liquid oral medicines, chewable tablets, and medicated confectionery, Calcium Saccharin serves as an effective excipient to mask the bitter taste of active pharmaceutical ingredients (APIs) for patient populations where sodium intake must be controlled, such as those with hypertension.[1][6]
Heat-Stable Sweetness in Baked Goods
Leveraging its high thermal stability, Calcium Saccharin is suitable for use in baked goods, jams, and other food products that require high-temperature processing.[8] Its stability ensures that sweetness is not lost during manufacturing, which is a critical factor for product consistency and quality control.
Application Fit Matrix
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GHS Hazard Statements
Reported as not meeting GHS hazard criteria by 1 of 39 companies. For more detailed information, please visit ECHA C&L website;
Of the 1 notification(s) provided by 38 of 39 companies with hazard statement code(s):;
H302 (100%): Harmful if swallowed [Warning Acute toxicity, oral];
H312 (100%): Harmful in contact with skin [Warning Acute toxicity, dermal];
H332 (100%): Harmful if inhaled [Warning Acute toxicity, inhalation];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.
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Wikipedia
Use Classification
Cosmetics -> Masking; Oral care
General Manufacturing Information
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